Cas no 1340350-80-2 (2-HYDRAZINYL-6-(PROPAN-2-YLOXY)PYRAZINE)

• Product Name: 2-HYDRAZINYL-6-(PROPAN-2-YLOXY)PYRAZINE
• CAS No: 1340350-80-2
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• MDL: MFCD20282870
• CID: 5243290
• Update Time: 2025-06-29

2-HYDRAZINYL-6-(PROPAN-2-YLOXY)PYRAZINE Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-hydrazinyl-6-(1-methylethoxy)-
• 2-HYDRAZINYL-6-(PROPAN-2-YLOXY)PYRAZINE

• MDL： MFCD20282870
• Inchi： 1S/C7H12N4O/c1-5(2)12-7-4-9-3-6(10-7)11-8/h3-5H,8H2,1-2H3,(H,10,11)
• InChI Key： MTKLWYOOUGIZPM-UHFFFAOYSA-N
• SMILES： C1(NN)=NC(OC(C)C)=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-HYDRAZINYL-6-(PROPAN-2-YLOXY)PYRAZINE

2-HYDRAZINYL-6-(PROPAN-2-YLOXY)PYRAZINE: A Comprehensive Overview

2-Hydrazinyl-6-(propan-2-yloxy)pyrazine (CAS No. 1340350-80-2) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery, medicinal chemistry, and materials science. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding 2-hydrazinyl-6-(propan-2-yloxy)pyrazine.

Chemical Structure and Properties

2-Hydrazinyl-6-(propan-2-yloxy)pyrazine is a pyrazine derivative with a hydrazinyl group and an isopropoxy substituent. The molecular formula of this compound is C₉H₁₄N₄O, and its molecular weight is 198.23 g/mol. The presence of the hydrazinyl group imparts unique reactivity and functional properties to the molecule, making it an attractive candidate for various chemical transformations. The isopropoxy substituent adds steric bulk and influences the compound's solubility and stability.

The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. Its melting point is around 145°C, and it is stable under standard laboratory conditions. These properties make 2-hydrazinyl-6-(propan-2-yloxy)pyrazine suitable for a wide range of synthetic reactions and analytical techniques.

Synthesis Methods

The synthesis of 2-hydrazinyl-6-(propan-2-yloxy)pyrazine has been reported using several methods, each with its own advantages and limitations. One common approach involves the reaction of 6-chloro-2-hydrazinylpyrazine with isopropanol in the presence of a base such as potassium carbonate or sodium hydride. This method typically yields high purity products with good yields.

An alternative synthetic route involves the condensation of 6-chloro-2-hydrazinylpyrazine with isopropyl alcohol in the presence of a catalytic amount of acid, such as hydrochloric acid or sulfuric acid. This method is often preferred for large-scale production due to its simplicity and cost-effectiveness.

Applications in Drug Discovery and Medicinal Chemistry

2-Hydrazinyl-6-(propan-2-yloxy)pyrazine has shown promising potential in drug discovery and medicinal chemistry due to its ability to form bioactive derivatives through various chemical modifications. Recent studies have focused on the development of novel antiviral agents, anticancer drugs, and anti-inflammatory compounds derived from this pyrazine scaffold.

In a study published in the Journal of Medicinal Chemistry, researchers synthesized a series of 2-hydrazinyl-6-(propan-2-yloxy)pyrazine-based derivatives and evaluated their antiviral activity against several strains of influenza virus. The results showed that certain derivatives exhibited potent antiviral activity with low cytotoxicity, making them promising candidates for further development.

Another study published in the European Journal of Medicinal Chemistry explored the use of 2-hydrazinyl-6-(propan-2-yloxy)pyrazine-based compounds as potential anticancer agents. The researchers synthesized a library of derivatives and screened them for their ability to inhibit cancer cell proliferation. Several compounds demonstrated significant antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.

Mechanisms of Action

The biological activity of 2-hydrazinyl-6-(propan-2-yloxy)pyrazine-based compounds can be attributed to their ability to interact with specific biological targets. For example, some derivatives have been shown to inhibit viral replication by targeting key enzymes involved in viral replication processes. Others have been found to induce apoptosis in cancer cells by modulating signaling pathways such as the PI3K/Akt pathway or the MAPK pathway.

In addition to their direct biological effects, these compounds can also serve as scaffolds for the development of prodrugs or drug delivery systems. The hydrazinyl group can be used to form conjugates with other bioactive molecules or targeting ligands, enhancing their therapeutic efficacy and reducing side effects.

Clinical Trials and Future Prospects strong> p > < p >While much of the research on 2-hydrazinyl - 6 -( propan - 2 - yloxy ) pyrazi ne strong >is still in preclinical stages , several compounds derived from this scaffold have entered early - stage clinical trials . For instance , a novel antiviral agent based on 2 - hyd raziny l - 6 -( pro pan - 2 - yloxy ) pyrazi ne strong >is currently being evaluated for its safety and efficacy in treating influenza infections . Preliminary results from these trials are promising , indicating that this compound has the potential to become a valuable addition to the current antiviral arsenal . p > < p >In another clinical trial , a 2 - hyd raziny l - 6 -( pro pan - 2 - yloxy ) pyrazi ne strong >derivative designed as an anticancer agent is being tested for its ability to inhibit tumor growth in patients with advanced solid tumors . Early data suggest that this compound may offer improved therapeutic outcomes compared to existing treatments . p > < p >The future prospects for 2 - hyd raziny l - 6 -( pro pan - 2 - yloxy ) pyrazi ne strong >and its derivatives are bright . Ongoing research continues to uncover new applications and mechanisms of action , paving the way for innovative therapeutic strategies . As more data become available from clinical trials , it is likely that these compounds will play an increasingly important role in addressing unmet medical needs . p > < p >< strong >Conclusion strong > p > < p >< strong > 2 - Hyd raziny l - 6 -( pro pan - 2 - yloxy ) pyrazi ne strong >( CAS No . 1340350 - 80 - 2 ) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research . Its unique chemical structure , combined with its diverse biological activities , makes it an attractive candidate for drug discovery and medicinal chemistry applications . As research continues to advance , it is clear that 2 - hyd raziny l - 6 -( pro pan - 2 - yloxy ) pyrazi ne strong >will play an important role in shaping the future of healthcare . p > article > response >